Cas no 101221-59-4 (1-Butanone,1-(4-fluorophenyl)-4-(3-hydroxy-3-phenyl-9-azabicyclo[3.3.1]non-9-yl)-)
101221-59-4 structure
Product Name:1-Butanone,1-(4-fluorophenyl)-4-(3-hydroxy-3-phenyl-9-azabicyclo[3.3.1]non-9-yl)-
CAS No:101221-59-4
MF:C24H28FNO2
MW:381.483030319214
CID:184884
PubChem ID:58213
Update Time:2025-04-19
1-Butanone,1-(4-fluorophenyl)-4-(3-hydroxy-3-phenyl-9-azabicyclo[3.3.1]non-9-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanone,1-(4-fluorophenyl)-4-(3-hydroxy-3-phenyl-9-azabicyclo[3.3.1]non-9-yl)-
- 9-Azabicyclo[3.3.1]nonane,1-butanone deriv.
- 1-(4-fluorophenyl)-4-(3-hydroxy-3-phenyl-9-azabicyclo[3.3.1]nonan-9-yl)butan-1-one
- BUTYROPHENONE, 4'-FLUORO-4-(3-HYDROXY-3-PHENYL-9-AZABICYCLO(3.3.1)NON-9-YL)-
- 9-(3-p-Fluorophenylcarbonylpropyl)-3-phenyl-3-granatanol
- 101221-59-4
- DTXSID30906006
-
- Inchi: 1S/C24H28FNO2/c25-20-13-11-18(12-14-20)23(27)10-5-15-26-21-8-4-9-22(26)17-24(28,16-21)19-6-2-1-3-7-19/h1-3,6-7,11-14,21-22,28H,4-5,8-10,15-17H2
- InChI Key: HKJWHCRTZKKXEO-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(CCCN1C2CCCC1CC(C1C=CC=CC=1)(C2)O)=O
Computed Properties
- Exact Mass: 381.21054
- Monoisotopic Mass: 381.21
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
- XLogP3: 4.2
Experimental Properties
- Density: 1.171
- Boiling Point: 542.5°C at 760 mmHg
- Flash Point: 281.9°C
- Refractive Index: 1.577
- PSA: 40.54
- LogP: 4.63120
1-Butanone,1-(4-fluorophenyl)-4-(3-hydroxy-3-phenyl-9-azabicyclo[3.3.1]non-9-yl)- Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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